1-Morpholino-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone

• IUPAC Name: 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C15H17N3O2S2/c1-11-3-2-4-12(9-11)14-16-15(22-17-14)21-10-13(19)18-5-7-20-8-6-18/h2-4,9H,5-8,10H2,1H3
• InChI Key: KLPQZZZFODTWDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)N3CCOCC3
• Molecular Formula: C15H17N3O2S2
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of 1-Morpholino-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone, related compounds have been synthesized through oxidative amidation reactions. This involves the use of a catalyst and oxygen as an oxidant.

Scientific Research Applications

Antimicrobial and Antituberculosis Activities

• Antituberculosis and Cytotoxicity Studies : Derivatives of thiadiazole, such as 3-heteroarylthioquinoline, have been synthesized and evaluated for their antituberculosis activity. Certain derivatives demonstrated significant activity against Mycobacterium tuberculosis, with minimal cytotoxic effects on mammalian cells, highlighting their potential as antituberculosis agents (Chitra et al., 2011).

• Antibacterial Activity : Morpholinone and thiadiazole derivatives have been identified as having potent antibacterial activity against both gram-positive and gram-negative organisms. This discovery underscores the potential of such compounds in addressing the growing issue of antibiotic resistance (Thomasco et al., 2003).

Anticancer Properties

• Anti-Breast Cancer Agents : Thiazolyl(hydrazonoethyl)thiazoles have been synthesized and tested against MCF-7 tumor cells, revealing promising antitumor activities. This suggests the relevance of thiazole derivatives in developing new anticancer therapies (Mahmoud et al., 2021).

Analgesic and Anti-inflammatory Activities

• Antinociceptive Activity : Research into thiadiazole derivatives has demonstrated significant antinociceptive properties. These compounds offer potential alternatives to traditional analgesics, which often come with undesirable side effects (Önkol et al., 2004).

Antioxidant Activities

• Antioxidant Activity Evaluation : Novel derivatives of thiophene have been synthesized and evaluated for their antioxidant activities, with some showing comparable or superior activity to known antioxidants. This highlights the potential of thiophene derivatives in oxidative stress-related therapeutic applications (Helal et al., 2015).

Future Directions

Future research could focus on the synthesis and characterization of 1-Morpholino-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone, as well as its potential applications. Given the oxidative amidation reactions observed in related compounds, it could be interesting to explore whether similar reactions occur with this compound.